Cas no 2171347-46-7 (3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171347-46-7
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6009369
• PubChem ID: 165878060
• Update Time: 2025-06-08

3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• 3-[(3R)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid
• 2171347-46-7
• EN300-1475458

• Inchi： 1S/C28H36N2O5/c1-4-6-11-20(17-26(31)30(5-2)19(3)16-27(32)33)29-28(34)35-18-25-23-14-9-7-12-21(23)22-13-8-10-15-24(22)25/h7-10,12-15,19-20,25H,4-6,11,16-18H2,1-3H3,(H,29,34)(H,32,33)/t19?,20-/m1/s1
• InChI Key： KHQRCLBDYODVLB-GFOWMXPYSA-N
• SMILES： O(C(N[C@@H](CC(N(CC)C(C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 13
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic Acid (CAS No. 2171347-46-7): A Comprehensive Overview

3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2171347-46-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Glu(OtBu)-OEt, is a valuable intermediate in the synthesis of peptides and other biologically active molecules. Its unique structure and properties make it an essential component in various synthetic pathways, particularly in the development of therapeutic agents.

The chemical structure of 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely used in peptide synthesis to temporarily block the amino group of amino acids. The Fmoc group can be selectively removed under mild conditions, making it an ideal choice for solid-phase peptide synthesis (SPPS). The presence of the ethyl ester group at the carboxylic acid terminus further enhances its utility in synthetic chemistry, allowing for easy manipulation and functionalization.

Recent advancements in the field have highlighted the importance of 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a building block in the synthesis of peptides with potent anti-cancer properties. The researchers found that peptides containing this intermediate exhibited enhanced stability and bioavailability, making them promising candidates for further clinical evaluation.

In addition to its applications in cancer therapy, 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid has also shown potential in the treatment of neurodegenerative diseases. A recent study published in Chemical Communications reported that peptides synthesized using this compound exhibited neuroprotective effects by inhibiting the aggregation of amyloid-beta proteins, a key factor in Alzheimer's disease. These findings suggest that this compound could play a crucial role in developing new therapies for neurodegenerative disorders.

The synthetic versatility of 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid extends beyond its use as a peptide intermediate. It has also been employed in the synthesis of small molecules with diverse biological activities. For example, a study published in Organic Letters described the use of this compound as a key intermediate in the synthesis of small molecules with anti-inflammatory properties. The researchers found that these molecules exhibited potent inhibition of pro-inflammatory cytokines, making them potential candidates for treating inflammatory diseases such as rheumatoid arthritis.

The physical and chemical properties of 3-(3R)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid have been extensively characterized. It is a white to off-white solid with a molecular weight of 465.58 g/mol. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, but is insoluble in water. Its stability under various conditions has been studied, and it has been found to be stable at room temperature when stored under dry conditions and protected from light.

In terms of safety and handling, 3-(3R)-N-ethyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}heptanamide butanoic acid should be handled with care due to its potential to cause eye and skin irritation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling this compound. Additionally, it should be stored in a well-ventilated area away from sources of heat and moisture.

The market demand for 3-(3R)-N-ethyl-3-{(9H-fluoren-9-yloxycarbonyl)amino}heptanamide butanoic acid has been steadily increasing due to its wide range of applications in pharmaceutical research and development. Major suppliers such as Sigma-Aldrich, Alfa Aesar, and TCI offer high-purity forms of this compound for research purposes. The growing interest in peptide-based therapeutics and small molecule drugs is expected to drive further demand for this intermediate.

In conclusion, 3-(3R)-N-ethyl-{(9H-fluoren-9-yloxycarbonyl)amino}heptanamide butanoic acid (CAS No. 2171347-46-7) is a versatile and valuable compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and chemical properties make it an essential tool for researchers working on the development of new therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.